We study the thermodynamical properties of two-dimensional mixed spin Ising system consisting of spin-1∕2 and spin-1 with four-spin interactions in crystal field interactions on a square lattice within the framework of the finite cluster approximation based on single-site cluster theory. In this paper, the phase diagrams show qualitatively and quantitatively interesting features. In fact, the system exhibits a variety of interesting features resulting from the introduction of the four-spin interactions and the crystal field interactions. Finally, using the same method, we study the behavior of the total magnetization of the Ising model with four-spin interactions in the crystal field to show the existence of compensation points and point intervals for certain values of D.

Spin orbit torque magnetic tunnel junction (SOT-MTJ) has been widely used for designing nonvolatile flip-flop (NVFF), thanks to its ultrafast switching speed, zero static power consumption, nearly unlimited endurance, etc. However, in the space environment, the write pulse width of the SOT-MTJ is comparable to radiation-induced current duration. Thus, the SOT-MTJ-based NVFF may suffer from soft error induced by the nonvolatile single event upset (NVSEU) in the backup mode. In this paper, we analyze the sensitive nodes in different work modes and propose the radiation hardening circuits for master–slave NVFF (MS-NVFF) to solve the NVSEUs. Based on a physics-based SOT-MTJ compact model and a 40nm CMOS design kit, the reliability of MS-NVFF is verified by simulation with 2pC charge, which could be reliably integrated into aerospace and avionics electronics in hostile environments.

In the recent past, exploiting nonvolatile memory devices to facilitate in-memory computation benchmarks has demonstrated a considerable capability to address the von-Neumann drawbacks. This process resulted in a tremendous effort towards spintronics memory development. Due to the voltage-controlled magnetic anisotropy (VCMA) effect, the toggle magnetoresistive random-access memory (MRAM) exhibits faster switching and lower power consumption than spin-transfer torque (STT) MRAM. We assessed read/write access time, magnetized time and anisotropic field for crystalline perpendicular magnetic tunnel junctions (CPMTJ) with detailed material study and device parameters in this work. These junctions are affected by the VCMA effect. Various VCMA parameters, including the VCMA coefficient, the time constant and antiparallel (AP) resistance on the saturated magnetization, are measured via the memory cell’s SPICE modeling. The Rashba spin–orbit interaction (SOI) and spin-valve model are developed by MATLAB scripting for evaluating a Rashba and Hamiltonian vector field. The toggle spin torque (TST) in the TST-MRAM cell is generated due to the interconnection between STT and spin–orbit torque (SOT) mechanisms. The TST-MRAM cell’s benefits are energy efficiency, large TMR ratio and superfast read and write operation. This work’s novel part is that the Hamiltonian field can control the net magnetization factor by the Rashba SOI effect. We end this paper with the performance enhancement techniques of MRAM cells due to VCMA and Rashba SOI effect.

The spin injection efficiency in the Ferromagnetic/Nonmagnetic Semiconductor/Ferromagnetic (FM/NMS/FM) structures was studied under external magnetic and electric fields. It is found that spin injection efficiency can be strongly influenced by magnetic and electric fields. With the increase of these fields, the down-stream spin diffusion length increases and makes the spin injection efficiency increase. Furthermore, the effects of many-body correlations and exchange reduces the value of the diffusion constant that leads to enhance spin injection efficiency.

Co-based rapidly quenched amorphous ribbons are soft ferromagnets with well-adjustable functional properties. Their effective magnetic anisotropy and magnetization processes depend on the preparation conditions and geometrical parameters. It was found that giant magnetoimpedance effect (MI) for the FeCoCrSiB ribbons without heat treatments after relaxation annealing and after stress annealing at 350∘C shows critical dependence on the value of the demagnetizing factor. The range of FeCoCrSiB ribbons lengths with a significant change in properties is considered in a comparative analysis of the experimental results and model calculations. Quantitative analysis of the contribution of the demagnetizing fields and surface magnetic charges are discussed as the main mechanism for reducing the GMI properties of amorphous ribbons. These data are important for the development of the ribbon-based devices for practical applications of microelectronics.

We perform a comparative study of spin pumping in NiO/Ni80Fe20 (Py) by altering the crystallinity of NiO. We simultaneously grow high-quality NiO/Py heterostructures on Si/SiO2 and Al2O3(0001) substrates. Although the growth on Si/SiO2 substrate produced polycrystalline NiO (Poly-NiO), the growth on Al2O3(0001) substrate produced epitaxial NiO (Epi-NiO). Our ferromagnetic resonance measurements reveal the presence of two-magnon scattering (TMS) in the measured linewidth for the Epi-NiO/Py system. By carefully considering the contribution of TMS, we found the effective spin mixing conductance, geff↑↓ to be comparable in both Poly-NiO/Py and Epi-NiO/Py, despite the different crystallinity of NiO. Our findings show that geff↑↓ of an optimized polycrystalline-NiO/Py system can reach the value for an epitaxial-NiO/Py system.

Ni nanoparticles layer of nominal thickness in the range of 5–40nm were deposited on polyvinyl alcohol (PVA) film by using the ion beam sputtering (IBS) technique. PVA films were made on a quartz substrate by the solution casting technique. Grazing incidence X-ray diffraction (GIXRD) results reveal Ni is present in a metallic form in the FCC phase. AFM shows that roughness increases with increase in thickness of Ni layer and corresponding MFM images of magnetic domains were recorded. Soft X-ray absorption spectroscopy (SXAS) studies on the PVA/Ni nanocomposites films were recorded using synchrotron radiation. This study is used to study the electronic structure of the as-prepared nanocomposite films and reveals that Ni nanoparticles are present in their metallic form. Magnetic properties were measured using the magneto-optical Kerr effect (MOKE) magnetometer and the films were found to be magnetically soft with higher value of coercivity at lower thickness of Ni nanoparticles layer. The results of magnetic studies are discussed in light of the microstructure and morphological features of PVA/Ni nanocomposite films. The PVA/Ni nanocomposites showed interesting anisotropic magnetic behavior; thus the investigative results may be useful for the development of futuristic flexible functional magnetic material system.

The magnetic properties and phase diagrams of a ferrimagnetic cylindrical Ising nanotube with spin-1/2 core and spin-3/2 shell are studied using mean-field approximation and Monte Carlo simulation. The effects of shell and core-shell interface exchange couplings and crystal field on the magnetic properties of the system are examined. For some physical parameters, the critical and compensation behaviors are highlighted and first-order phase transitions are observed in the ferrimagnetic ordered region at low temperatures. A comparison between the two methods was performed.

Rendering is a computer graphics process that generates images from a three-dimensional scene including models, lights and cameras. Ray tracing is a category of rendering algorithms that calculates pixel colors by simulating the physical movements of light rays such as reflections, refractions and scatterings. The core problem of ray tracing is a high-dimensional numerical integration, and the classical Monte Carlo ray tracing requires a big number of rays to reduce error. By leveraging the inherent parallelism of quantum computing, we propose a framework of quantum ray tracing algorithm, and do simulation experiments to prove that it has a quadratically faster error convergence than classical Monte Carlo ray tracing.

In this paper, structural, elastic, electronic and magnetic properties of half-Heusler XSrC (X=Li and Na) compounds have been investigated utilizing full potential linearized augmented plane wave (FP-LAPW) method based on density functional theory (DFT). For exchange-correlation potentials, the generalized gradient approximation (GGA) has been used. The calculated cohesive and formation energy values showed that these compounds can be experimentally synthesized. The elastic properties were analyzed in detail and reveal that LiSrC and NaSrC compounds are mechanically stable. The spin-polarized band structure and density of states illustrate that LisrC and NaSrC alloys have a half metallic character. The total magnetic moment is 1μB per formula unit that confirms the half metallic behavior and follows the Slater-Pauling rule MT=(8−Ztot)μB. For half-Heusler XSrC (X=Li and Na) compounds, there are no available experimental or theoretical studies, our calculations are considered as first predictions.